2,2'-{[2-(trifluoromethyl)benzyl]imino}diethanol

• IUPAC Name: 2-[2-hydroxyethyl-[[2-(trifluoromethyl)phenyl]methyl]amino]ethanol
• InChI: InChI=1S/C12H16F3NO2/c13-12(14,15)11-4-2-1-3-10(11)9-16(5-7-17)6-8-18/h1-4,17-18H,5-9H2
• InChI Key: ZOKZZOZIKGTYFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN(CCO)CCO)C(F)(F)F
• Molecular Formula: C12H16F3NO2
• Molecular Weight: 263.26 g/mol

Description

2,2'-{[2-(trifluoromethyl)benzyl]imino}diethanol, commonly known as TFMBI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of imines, which are widely used in organic synthesis and medicinal chemistry. TFMBI has been extensively studied for its unique chemical properties and its potential as a versatile building block for the synthesis of diverse compounds.

Mechanism of Action

The mechanism of action of TFMBI is not fully understood, but it is believed to be due to its ability to act as a nucleophile and form covalent bonds with other molecules. TFMBI has been shown to react with various electrophiles such as aldehydes, ketones, and imines, forming stable adducts. These adducts can then be used as intermediates in the synthesis of diverse compounds.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of TFMBI. However, studies have shown that TFMBI is relatively non-toxic and has low acute toxicity. TFMBI has been shown to have moderate to high water solubility, which makes it suitable for use in aqueous environments. TFMBI has also been shown to have good stability under various conditions, making it a useful building block for the synthesis of diverse compounds.

Advantages and Limitations for Lab Experiments

The advantages of using TFMBI in lab experiments include its ease of synthesis, good solubility in polar solvents, and stability under various conditions. TFMBI can also be easily modified to introduce different functional groups, making it a versatile building block for the synthesis of diverse compounds. However, the limitations of using TFMBI in lab experiments include the limited information available on its biochemical and physiological effects, which makes it difficult to predict its potential toxicity.

Future Directions

There are several future directions for the use of TFMBI in scientific research. One potential direction is the synthesis of novel compounds with potential therapeutic applications. TFMBI can be used as a building block for the synthesis of diverse compounds such as antiviral agents, anticancer drugs, and antibiotics. Another potential direction is the use of TFMBI as a precursor for the synthesis of MOFs with unique properties such as high surface area and catalytic activity. TFMBI can also be used as a ligand in the synthesis of chiral catalysts for asymmetric synthesis. Finally, further research is needed to understand the biochemical and physiological effects of TFMBI, which will help in predicting its potential toxicity and safe use in scientific research.

Scientific Research Applications

TFMBI has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and catalysis. In medicinal chemistry, TFMBI has been used as a building block for the synthesis of novel compounds with potential therapeutic applications. For example, TFMBI has been used as a key intermediate in the synthesis of potent antiviral agents and anticancer drugs. In material science, TFMBI has been used as a precursor for the synthesis of metal-organic frameworks (MOFs) with unique properties such as high surface area and catalytic activity. In catalysis, TFMBI has been used as a ligand in the synthesis of chiral catalysts for asymmetric synthesis.